molecular formula C18H15NO3 B8534862 3-(5-p-Tolyl-isoxazol-3-yl)-benzoic acid methyl ester

3-(5-p-Tolyl-isoxazol-3-yl)-benzoic acid methyl ester

Cat. No.: B8534862
M. Wt: 293.3 g/mol
InChI Key: JMUAOSVLRSPSLF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(5-p-Tolyl-isoxazol-3-yl)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C18H15NO3 and its molecular weight is 293.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H15NO3

Molecular Weight

293.3 g/mol

IUPAC Name

methyl 3-[5-(4-methylphenyl)-1,2-oxazol-3-yl]benzoate

InChI

InChI=1S/C18H15NO3/c1-12-6-8-13(9-7-12)17-11-16(19-22-17)14-4-3-5-15(10-14)18(20)21-2/h3-11H,1-2H3

InChI Key

JMUAOSVLRSPSLF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2=CC(=NO2)C3=CC(=CC=C3)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 25 ml round flask, 1.9 g (8.9 mmol) of 3-[chloro-(hydroxyimino)-methyl]-benzoic acid methyl ester and 1.03 g (8.9 mmol) of 1-ethynyl-4-methyl-benzene are dissolved in 12 ml of CHCl3 at 0° C. To this solution, 36 μl (0.4 mmol, 0.05 eq.) of pyridine and subsequently 1.24 ml (8.9 mmol) of triethyl amine are added and the mixture is stirred under warming to room temperature for 2 h. Then, the mixture is poured onto water, extracted twice with CH2Cl2, the organic layers are dried with brine and Na2SO4 and then concentrated. Chromatographic purification (250 g SiO2; gradient elution, eluent: hexane/ethyl acetate 95:5→9:1) yields the title compound as a white solid. Mass spectrum: m/z (M+H)+: 294.2
Name
3-[chloro-(hydroxyimino)-methyl]-benzoic acid methyl ester
Quantity
1.9 g
Type
reactant
Reaction Step One
Quantity
1.03 g
Type
reactant
Reaction Step One
Name
Quantity
12 mL
Type
solvent
Reaction Step One
Quantity
36 μL
Type
reactant
Reaction Step Two
Quantity
1.24 mL
Type
reactant
Reaction Step Two

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